Cas no 150863-85-7 (Inosine,2'-deoxy-2'-fluoro-2-iodo-6-O-methyl- (9CI))

• Product Name: Inosine,2'-deoxy-2'-fluoro-2-iodo-6-O-methyl- (9CI)
• CAS No: 150863-85-7
• MF: C₁₁H₁₂FIN₄O₄
• MW: 410.140257835388
• CID: 199439
• PubChem ID: 197611
• Update Time: 2025-04-19

Inosine,2'-deoxy-2'-fluoro-2-iodo-6-O-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,2'-deoxy-2'-fluoro-2-iodo-6-O-methyl- (9CI)
• (2R,3R,4R,5R)-4-fluoro-2-(hydroxymethyl)-5-(2-iodo-6-methoxypurin-9-yl)oxolan-3-ol
• 9-(2-deoxy-2-fluoro-beta-D-ribofuranosyl)-2-iodo-6-methoxy-9H-purine
• 9-(2-Deoxy-2-fluororibofuranosyl)-2-iodo-6-methoxypurine
• 9-Dfr-2-I-6-MP
• 2-Iodo-6-methoxy-9-(2-deoxy-2-fluoro-.beta.-D-ribofuranosyl)purine
• 150863-85-7
• DTXSID60164632
• (2R,3R,4R,5R)-4-fluoro-2-(hydroxymethyl)-5-(2-iodo-6-methoxy-purin-9-yl)tetrahydrofuran-3-ol
• 2I-2'F6MeO-Pur

• Inchi： 1S/C11H12FIN4O4/c1-20-9-6-8(15-11(13)16-9)17(3-14-6)10-5(12)7(19)4(2-18)21-10/h3-5,7,10,18-19H,2H2,1H3/t4-,5-,7-,10-/m1/s1
• InChI Key： RZNPNDVANHIBAN-QYYRPYCUSA-N
• SMILES： IC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)F)OC

Computed Properties

• Exact Mass: 409.98873g/mol
• Monoisotopic Mass: 409.98873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 103Ų